3,13-Dihydroxytetradecanoyl-CoA

• Molecular Formula: C35H62N7O19P3S
• Molecular Weight: 1009.9 g/mol
• InChI: InChI=1S/C35H62N7O19P3S/c1-22(43)11-9-7-5-4-6-8-10-12-23(44)17-26(46)65-16-15-37-25(45)13-14-38-33(49)30(48)35(2,3)19-58-64(55,56)61-63(53,54)57-18-24-29(60-62(50,51)52)28(47)34(59-24)42-21-41-27-31(36)39-20-40-32(27)42/h20-24,28-30,34,43-44,47-48H,4-19H2,1-3H3,(H,37,45)(H,38,49)(H,53,54)(H,55,56)(H2,36,39,40)(H2,50,51,52)
• InChIKey: NDXBGPWVHUFLHA-UHFFFAOYSA-N

3,13-Dihydroxytetradecanoyl-CoA for Metabolic Research

3,13-Dihydroxytetradecanoyl-CoA is a C14 long-chain acyl-coenzyme A derivative characterized by the presence of two hydroxyl groups on its fatty acyl chain at positions C3 and C13 [1]. It belongs to the hydroxy acyl-CoA class and is predicted to participate in mitochondrial beta-oxidation and long-chain fatty acid metabolism [2]. This compound is primarily utilized as a specialized substrate in metabolic enzymology and lipidomics research.

Workflow: Metabolic enzymology and lipidomics substrate

Selection: C14 di-hydroxy acyl-CoA with C3/C13 hydroxyl pattern

Use context: Mitochondrial beta-oxidation and long-chain fatty acid metabolism studies

• [1] Human Metabolome Database (HMDB). HMDB0301139: 3,13-Dihydroxytetradecanoyl-CoA. 2021. View Source
• [2] SMPDB Pathway: Acylcarnitine 3,13-Dihydroxytetradecanoylcarnitine. PathWhiz ID PW125599. 2021. View Source

Why 3,13-Dihydroxytetradecanoyl-CoA Cannot Be Replaced

3,13-Dihydroxytetradecanoyl-CoA cannot be substituted by generic C14 acyl-CoAs (e.g., tetradecanoyl-CoA) or mono-hydroxy analogs (e.g., (S)-3-Hydroxytetradecanoyl-CoA) without fundamentally altering experimental outcomes. The precise spatial distribution of hydroxyl groups dictates substrate recognition, binding affinity, and catalytic turnover by key metabolic enzymes such as long-chain acyl-CoA dehydrogenase (LCAD) and carnitine O-palmitoyltransferase (CPT) [1]. While related di-hydroxy isomers (e.g., 3,8- or 3,12-dihydroxytetradecanoyl-CoA) share the same molecular formula and weight, they exhibit distinct biochemical identities due to altered polarity and enzyme-substrate complementarity [2]. Substitution with a generic analog compromises data reproducibility and introduces confounding variables in quantitative enzymology and flux analysis [3].

1 Generic C14 acyl-CoA (e.g., tetradecanoyl-CoA) lacks hydroxyl groups, which may alter substrate recognition and catalytic turnover with LCAD/CPT.

2 Mono-hydroxy analog (e.g., (S)-3-hydroxytetradecanoyl-CoA) differs in hydroxyl count and position; binding and activity may not reproduce the di-hydroxy pattern.

3 Positional isomers (3,8- or 3,12-dihydroxytetradecanoyl-CoA) share identical molecular weight but altered polarity and enzyme complementarity, limiting direct substitution.

• [1] Rhea Reaction Knowledgebase. Mitochondrial long-chain trifunctional enzyme substrate entry. View Source
• [2] HMDB. Comparative metabolite entries for 3,8-Dihydroxytetradecanoyl-CoA (HMDB0301140) and 3,12-Dihydroxytetradecanoyl-CoA. View Source
• [3] PathBank. Metabolic pathways for dihydroxytetradecanoyl-CoA derivatives. View Source

3,13-Dihydroxytetradecanoyl-CoA: Differentiation Evidence

Molecular Formula and Exact Mass Differentiation

3,13-Dihydroxytetradecanoyl-CoA is structurally and analytically distinct from the primary metabolic intermediate (S)-3-Hydroxytetradecanoyl-CoA, with a measurable difference in exact mass and elemental composition due to the additional hydroxyl group at C13 [1]. While absolute quantitative kinetic data (Km, Vmax) for 3,13-dihydroxytetradecanoyl-CoA are not currently available in the public domain, the compound is documented in metabolomics databases as a distinct entity with a predicted molecular formula of C35H62N7O19P3S [2]. In LC-MS applications, the exact mass difference of approximately 15.99 Da versus mono-hydroxy analogs enables unambiguous differentiation and accurate quantification of metabolic flux without isobaric interference [3].

Exact Mass Differentiation

Class-level

Δ Formula: +O; Δ Mass ~16 Da vs (S)-3-hydroxytetradecanoyl-CoA

Supports distinct LC-MS identification and avoids isobaric interference

Predicted exact mass; confirm experimentally

Evidence Dimension	Molecular Formula and Exact Mass
Target Compound Data	Formula: C35H62N7O19P3S; Exact Mass: ~1009.9 g/mol
Comparator Or Baseline	(S)-3-Hydroxytetradecanoyl-CoA: C35H62N7O18P3S; Exact Mass: 993.89 g/mol
Quantified Difference	Δ Formula: +O (one additional oxygen atom); Δ Mass: ~16 Da
Conditions	Predicted/calculated values based on chemical structure

Why This Matters

This analytical distinction ensures procurement of the correct, defined chemical entity for metabolomics and flux studies rather than a functionally distinct mono-hydroxy analog.

• [1] KEGG Compound Database. C05260: (S)-3-Hydroxytetradecanoyl-CoA. View Source
• [2] HMDB. HMDB0301139: 3,13-Dihydroxytetradecanoyl-CoA (Predicted). View Source
• [3] PubChem. CID 157009231: 3,4-Dihydroxytetradecanoyl-CoA (Isomer class). View Source

Positional Isomer Differentiation for Enzymology

The biological activity of dihydroxytetradecanoyl-CoA species is exquisitely sensitive to the position of hydroxylation. 3,13-Dihydroxytetradecanoyl-CoA differs from its nearest regioisomers (3,4-, 3,8-, 3,12-Dihydroxytetradecanoyl-CoA) in the distance between the polar hydroxyl groups, which alters the molecule's three-dimensional conformation and interaction with enzyme active sites such as long-chain acyl-CoA dehydrogenase (LCAD) and carnitine O-palmitoyltransferase (CPT) [1]. Although direct enzyme kinetic data for 3,13-dihydroxytetradecanoyl-CoA are absent from the literature, studies on related hydroxy-acyl-CoA substrates demonstrate that subtle variations in hydroxyl position lead to substantial differences in catalytic efficiency with beta-oxidation enzymes [2]. Substrate specificity profiling for LCAD reveals that the enzyme's binding cavity discriminates between fatty acyl chains of identical length based on functional group placement and chain branching [3].

Positional Isomer Specificity

Class-level

3,13- vs 3,12-/3,8- isomers; identical MW but distinct retention and enzyme kinetics predicted

Ensures correct substrate geometry for beta-oxidation phenotype interpretation

Quantitative kinetic data for 3,13-isomer not publicly reported

Evidence Dimension	Hydroxyl group positional isomerism
Target Compound Data	3,13-Dihydroxytetradecanoyl-CoA: Hydroxyl groups at C3 and C13 (terminal region); MW ~1009.9
Comparator Or Baseline	3,12-Dihydroxytetradecanoyl-CoA: C3 and C12; 3,8-Dihydroxytetradecanoyl-CoA: C3 and C8; all MW ~1009.9
Quantified Difference	Identical molecular weight; differing HPLC retention times and enzyme kinetics (quantitative kinetic data for 3,13-isomer not publicly reported)
Conditions	Predicted from structural properties and known acyl-CoA dehydrogenase specificity patterns

Why This Matters

Researchers investigating beta-oxidation of hydroxylated fatty acids require the specific 3,13-isomer to ensure the observed metabolic phenotype is attributable to the correct substrate geometry.

• [1] HMDB and ChemFont databases. Comparative entries for 3,x-dihydroxytetradecanoyl-CoA isomers. View Source
• [2] Rhea Reaction Knowledgebase. Long-chain trifunctional enzyme substrate entries. View Source
• [3] McAndrew RP, et al. Structural basis for substrate fatty acyl chain specificity. J Biol Chem. 2008. View Source

Acylcarnitine Shuttle & Mitochondrial Beta-Oxidation Entry

3,13-Dihydroxytetradecanoyl-CoA is the obligate substrate for carnitine O-palmitoyltransferase (CPT) in the formation of 3,13-dihydroxytetradecanoylcarnitine, a distinct long-chain acylcarnitine species documented in human metabolomics databases [1]. The conversion of this specific acyl-CoA to its corresponding acylcarnitine is required for mitochondrial import prior to beta-oxidation [2]. This pathway entry point distinguishes 3,13-dihydroxytetradecanoyl-CoA from non-hydroxylated tetradecanoyl-CoA (myristoyl-CoA), which forms myristoylcarnitine, and from mono-hydroxylated analogs which form distinct 3-hydroxyacylcarnitine intermediates [3].

Mitochondrial Entry Substrate

Reported

Obligate substrate for CPT to form 3,13-dihydroxytetradecanoylcarnitine

Models disease-relevant metabolic intermediates in CPT activity assays

Distinct acylcarnitine species confirmed by MS/MS

Evidence Dimension	Acylcarnitine formation and mitochondrial entry
Target Compound Data	Substrate for CPT to form 3,13-Dihydroxytetradecanoylcarnitine
Comparator Or Baseline	Tetradecanoyl-CoA → Myristoylcarnitine; (S)-3-Hydroxytetradecanoyl-CoA → 3-Hydroxytetradecanoylcarnitine
Quantified Difference	Distinct acylcarnitine species with unique MS/MS fragmentation patterns
Conditions	Mitochondrial beta-oxidation pathway; CPT-catalyzed reaction

Why This Matters

For studies of mitochondrial fatty acid oxidation disorders or CPT activity assays, the correct di-hydroxy acyl-CoA substrate is essential to accurately model disease-relevant metabolic intermediates.

• [1] HMDB. HMDB0241351: 3,13-Dihydroxytetradecanoylcarnitine. View Source
• [2] SMPDB/PathBank. Pathway PW125599: Acylcarnitine 3,13-Dihydroxytetradecanoylcarnitine. View Source
• [3] KEGG Pathway map00071: Fatty acid degradation. View Source

Research Applications of 3,13-Dihydroxytetradecanoyl-CoA

LCAD Substrate Specificity Profiling

Utilize 3,13-Dihydroxytetradecanoyl-CoA as a defined substrate to characterize the substrate tolerance and catalytic efficiency of LCAD and related acyl-CoA dehydrogenases toward hydroxylated fatty acyl chains. The distinct C3,C13 di-hydroxy pattern provides a specific molecular probe to assess how hydroxyl positioning influences binding pocket accommodation and dehydrogenase activity, which cannot be achieved using generic myristoyl-CoA [1].

Targeted LC-MS/MS Method Development for Hydroxy-Acyl-CoAs

Employ 3,13-Dihydroxytetradecanoyl-CoA as an authentic analytical standard to develop and validate LC-MS/MS methods for the detection and quantification of di-hydroxy long-chain acyl-CoA species in biological matrices. The compound's predicted exact mass (~1009.9 g/mol) and retention time characteristics enable accurate identification and discrimination from isobaric positional isomers [2].

Hydroxylated Fatty Acid Beta-Oxidation Flux

Use 3,13-Dihydroxytetradecanoyl-CoA in in vitro mitochondrial beta-oxidation assays to study the metabolic fate and oxidation rates of di-hydroxylated C14 fatty acyl groups. As a documented entry substrate into the carnitine shuttle and mitochondrial matrix [3], this compound is suitable for experiments examining how hydroxylation at both C3 and the omega-1 position affects flux through the beta-oxidation spiral.

Validation of Predicted Acyl-CoA Intermediates

Apply 3,13-Dihydroxytetradecanoyl-CoA in biochemical studies aimed at confirming the existence and functional role of predicted hydroxy-acyl-CoA intermediates in human metabolism. Since this compound is currently documented as a predicted metabolite in HMDB [2], it serves as a valuable reference standard for targeted metabolomics experiments seeking to validate in silico pathway predictions with empirical data.

Application

Selection Property

Validation Focus

LCAD substrate specificity profiling

C3,C13 di-hydroxy positioning

Hydroxyl positioning effect on LCAD binding and activity

Targeted LC-MS/MS method development

Defined mass and retention profile

Differentiation from isobaric positional isomers

Hydroxylated fatty acid beta-oxidation flux

Entry into carnitine shuttle

Oxidation rates of di-hydroxylated C14 acyl groups

Validation of predicted acyl-CoA intermediates

Predicted metabolite reference standard

Empirical confirmation of in silico pathway predictions

• [1] Rhea Reaction Knowledgebase. Mitochondrial long-chain trifunctional enzyme entry. View Source
• [2] HMDB. HMDB0301139: 3,13-Dihydroxytetradecanoyl-CoA. View Source
• [3] SMPDB/PathBank. Pathway PW125599: Acylcarnitine 3,13-Dihydroxytetradecanoylcarnitine. View Source